Cas no 4860-15-5 (Spirosol-5-en-3-ol,28-acetyl-, 3-acetate, (3b,22a,25R)-)

• Product Name: Spirosol-5-en-3-ol,28-acetyl-, 3-acetate, (3b,22a,25R)-
• CAS No: 4860-15-5
• Molecular Formula: C₃₁H₄₇NO₄
• Molecular Weight: 497.70900
• CID: 334193
• PubChem ID: 313028

Spirosol-5-en-3-ol,28-acetyl-, 3-acetate, (3b,22a,25R)- Properties

Names and Identifiers

• Spirosol-5-en-3-ol,28-acetyl-, 3-acetate, (3b,22a,25R)-
• solasodine N,O-diacetate
• Acetamide, N-(acetyloxy)-N-(phenylsulfonyl)-
• CTK1B3371
• N,O-Diacetat des Solasodins
• N,O-Diacetyl-benzsulfhydroxamsaeure
• N,O-diacetyl-N-benzenesulfonyl-hydroxylamine
• N,O-Diacetyl-N-benzolsulfonyl-hydroxylamin
• N,O-diacetylsolasodine
• N,O-diacylsolisodine
• N-benzenesulfonyl-N-acetyloxy-acetamide
• O,N-Diacetyl-solasodin
• 3beta-Acetoxy-N-acetylsolasid-5-ene
• NSC 226116
• Solasodine diacetate
• DTXSID00964092
• 28-Acetylspirosol-5-en-3-yl acetate #
• (1'-acetyl-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-yl) acetate
• Solasod-5-en-3.beta.-ol, N-acetyl-, acetate
• NSC-226116
• 28-Acetylspirosol-5-en-3-yl acetate
• O,N-Diacetylsolasodine
• 4860-15-5
• VS-12235
• N,O-Diacetyl solasodine
• Spirosol-5-en-3-ol, 28-acetyl-, acetate, (3.beta.,22.alpha.,25R)-
• AKOS025247978
• CUIHFVBXGFUGAP-UHFFFAOYSA-N
• 1'-ACETYL-5',7,9,13-TETRAMETHYL-5-OXASPIRO[PENTACYCLO[10.8.0.0(2),?.0?,?.0(1)(3),(1)?]ICOSANE-6,2'-PIPERIDIN]-18-EN-16-YL ACETATE
• NSC226116

• InChIKey： CUIHFVBXGFUGAP-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H47NO4/c1-18-9-14-31(32(17-18)20(3)33)19(2)28-27(36-31)16-26-24-8-7-22-15-23(35-21(4)34)10-12-29(22,5)25(24)11-13-30(26,28)6/h7,18-19,23-28H,8-17H2,1-6H3
• SMILES： CC1CN(C(C)=O)C2(C(C)C3C4(C)CCC5C(CC=C6CC(OC(C)=O)CCC65C)C4CC3O2)CC1

Computed Properties

• Exact Mass: 497.35100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 497.351
• Heavy Atom Count: 36
• Complexity: 976
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 6.05450
• PSA: 55.84000
• Refractive Index: 1.56
• Boiling Point: 605.5°Cat760mmHg
• Melting Point: 165-166 ºC
• Flash Point: 320°C
• Solubility: Insuluble (1.7E-4 g/L) (25 ºC),
• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives